Cas no 1213104-18-7 ((1S)-1-(4-Cyclopentyloxyphenyl)ethylamine)

(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine is a chiral amine compound featuring a cyclopentyloxy-substituted phenyl group. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, where enantiomeric purity is critical. The cyclopentyloxy moiety enhances lipophilicity, potentially improving membrane permeability in drug design. This compound serves as a versatile intermediate for the development of bioactive molecules, particularly in CNS-targeting agents or receptor modulators due to its structural resemblance to pharmacologically active scaffolds. Its well-defined chirality and functional group compatibility allow for precise derivatization, supporting its use in medicinal chemistry research and fine chemical synthesis. Storage under inert conditions is recommended to maintain stability.
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine structure
1213104-18-7 structure
Product Name:(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine
CAS No:1213104-18-7
MF:C13H19NO
MW:205.296063661575
MDL:MFCD09829544
CID:4761070
PubChem ID:38988614
Update Time:2026-02-26

(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-(Cyclopentyloxy)phenyl)ethanamine
    • (1S)-1-(4-CYCLOPENTYLOXYPHENYL)ETHYLAMINE
    • AKOS017360241
    • (1S)-1-(4-cyclopentyloxyphenyl)ethanamine
    • 1213104-18-7
    • MFCD09829544
    • (1S)-1-[4-(cyclopentyloxy)phenyl]ethanamine
    • N16449
    • BS-52413
    • (S)-1-(4-(cyclopentyloxy)phenyl)ethan-1-amine
    • CS-0196575
    • (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine
    • MDL: MFCD09829544
    • Inchi: 1S/C13H19NO/c1-10(14)11-6-8-13(9-7-11)15-12-4-2-3-5-12/h6-10,12H,2-5,14H2,1H3/t10-/m0/s1
    • InChI Key: KNECCLNJJLLHAO-JTQLQIEISA-N
    • SMILES: O(C1C=CC(=CC=1)[C@H](C)N)C1CCCC1

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2

(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UW576-200mg
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine
1213104-18-7 95+%
200mg
2925.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UW576-50mg
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine
1213104-18-7 95+%
50mg
1170.0CNY 2021-07-17
abcr
AB555940-250 mg
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine; .
1213104-18-7
250MG
€826.80 2023-04-13
abcr
AB555940-1 g
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine; .
1213104-18-7
1g
€1,127.90 2023-01-03
eNovation Chemicals LLC
Y1229177-1g
(S)-1-(4-(Cyclopentyloxy)phenyl)ethanamine
1213104-18-7 95%
1g
$1200 2024-06-03
eNovation Chemicals LLC
Y1229177-1g
(S)-1-(4-(cyclopentyloxy)phenyl)ethan-1-amine
1213104-18-7 95%
1g
$1150 2025-02-18
abcr
AB555940-100mg
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine; .
1213104-18-7
100mg
€374.10 2025-04-22
abcr
AB555940-250mg
(1S)-1-(4-Cyclopentyloxyphenyl)ethylamine; .
1213104-18-7
250mg
€575.70 2025-04-22
1PlusChem
1P01JV42-100mg
(S)-1-(4-(Cyclopentyloxy)phenyl)ethanamine
1213104-18-7 95%
100mg
$257.00 2023-12-25
1PlusChem
1P01JV42-250mg
(S)-1-(4-(Cyclopentyloxy)phenyl)ethanamine
1213104-18-7 95%
250mg
$395.00 2023-12-25

Additional information on (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine

Professional Introduction to Compound with CAS No. 1213104-18-7 and Product Name: (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine

The compound with the CAS number 1213104-18-7 and the product name (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine represents a significant advancement in the field of pharmaceutical chemistry. This chiral amine derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopentyl group and a phenyl ring linked through an ethylamine moiety contributes to its distinct pharmacokinetic properties, making it a valuable candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of stereochemistry in the development of effective pharmaceutical agents. The (1S) configuration of this compound is particularly noteworthy, as it may influence binding affinity, metabolic stability, and overall efficacy. Research has demonstrated that enantiomeric purity is critical in medicinal chemistry, and compounds like (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine are often scrutinized for their enantiomer-specific interactions with biological targets.

The 4-cyclopentyloxyphenyl substituent in the molecular structure introduces a bulky, lipophilic region that can modulate solubility and membrane permeability. This feature is particularly relevant in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is a key consideration. Preliminary computational studies suggest that this moiety may enhance the compound's ability to cross the BBB, potentially opening new avenues for treating neurodegenerative disorders.

In the realm of medicinal chemistry, derivatives of (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine have been explored for their potential as scaffolds for novel therapeutics. The amine group provides a versatile handle for further functionalization, allowing chemists to modify properties such as receptor binding affinity and metabolic clearance. For instance, modifications at the cyclopentyl ring have been shown to influence pharmacological activity, making this compound a promising starting point for structure-activity relationship (SAR) studies.

Advances in synthetic methodologies have enabled more efficient production of enantiomerically pure forms of this compound. Techniques such as asymmetric hydrogenation and chiral resolution have become increasingly sophisticated, allowing researchers to access complex stereocenters with high fidelity. This progress is crucial for ensuring that clinical candidates exhibit predictable pharmacological profiles and minimal off-target effects.

The potential applications of (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine extend beyond traditional small-molecule drug development. Its unique structural motifs have attracted interest from researchers working on biologics and peptide mimetics. The cyclopentyl group, in particular, has been shown to enhance protein stability and reduce immunogenicity in certain formulations, making it an attractive feature for biopharmaceutical applications.

Recent preclinical data suggests that derivatives of this compound may exhibit potent activity against a range of targets, including enzymes implicated in inflammation and pain signaling. The combination of lipophilicity provided by the cyclopentyl moiety and the basicity of the amine group allows for selective interactions with acidic or polar residues in protein binding pockets. This specificity is essential for achieving therapeutic efficacy while minimizing side effects.

Regulatory considerations play a critical role in the development of new pharmaceuticals. The synthetic pathways used to produce (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine must be robust and scalable to meet pharmaceutical industry standards. Good Manufacturing Practices (GMP) compliance is essential for ensuring consistency and quality throughout production. Additionally, environmental impact assessments are increasingly important, as sustainable synthesis methods gain prominence in green chemistry initiatives.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced pharmacological properties or improved bioavailability. Computational modeling techniques can help predict how structural modifications will affect biological activity, reducing the need for extensive experimental screening. This approach aligns with broader trends in drug discovery toward more data-driven decision-making processes.

The integration of machine learning algorithms into medicinal chemistry has revolutionized how new compounds are designed and optimized. By leveraging large datasets containing structural and biological information, researchers can identify promising candidates more rapidly than traditional methods allow. Compounds like (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine serve as valuable training examples for these algorithms, contributing to their refinement and expansion.

In conclusion, (1S)-1-(4-Cyclopentyloxyphenyl)ethylamine (CAS No. 1213104-18-7) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of stereochemistry and functional groups makes it a versatile scaffold for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, its significance in pharmaceutical chemistry is likely to grow further.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent